![molecular formula C16H22Cl2N2O3 B7465964 N-[2-(tert-butylamino)-2-oxoethyl]-2-(2,4-dichlorophenoxy)-N-methylpropanamide](/img/structure/B7465964.png)
N-[2-(tert-butylamino)-2-oxoethyl]-2-(2,4-dichlorophenoxy)-N-methylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(tert-butylamino)-2-oxoethyl]-2-(2,4-dichlorophenoxy)-N-methylpropanamide, commonly known as TBOA, is a synthetic compound that is widely used in scientific research. It belongs to the class of organic compounds known as amides and is commonly used as a glutamate transporter inhibitor.
Mechanism of Action
TBOA acts as a non-transportable inhibitor of glutamate transporters. It binds to the glutamate transporter and prevents the uptake of glutamate into the cell. This results in an increase in extracellular glutamate levels, which can lead to excitotoxicity and neuronal damage. TBOA has been shown to be selective for the excitatory amino acid transporter subtype 1 (EAAT1) and subtype 2 (EAAT2).
Biochemical and Physiological Effects:
TBOA has been shown to have several biochemical and physiological effects. It has been shown to increase extracellular glutamate levels, which can lead to excitotoxicity and neuronal damage. TBOA has also been shown to decrease glutamate uptake and reduce the activity of glutamate transporters. In addition, TBOA has been shown to increase the release of dopamine and serotonin in the brain.
Advantages and Limitations for Lab Experiments
The advantages of using TBOA in lab experiments include its well-established synthesis method, its selectivity for EAAT1 and EAAT2, and its ability to inhibit glutamate transporters. However, TBOA has some limitations, including its potential toxicity and its non-specific effects on other transporters and receptors.
Future Directions
There are several future directions for the use of TBOA in scientific research. One direction is the development of more selective and potent glutamate transporter inhibitors. Another direction is the use of TBOA in the development of new therapies for neurological disorders such as epilepsy and stroke. Additionally, TBOA can be used to study the role of glutamate transporters in synaptic plasticity and learning and memory.
Synthesis Methods
The synthesis of TBOA involves the reaction of 2,4-dichlorophenoxyacetic acid with tert-butylamine in the presence of a coupling reagent. The resulting product is then reacted with N-methylpropanamide to form TBOA. The synthesis method of TBOA is well-established and has been reported in several scientific journals.
Scientific Research Applications
TBOA is widely used in scientific research as a glutamate transporter inhibitor. It is used to study the role of glutamate transporters in various neurological disorders such as epilepsy, stroke, and neurodegenerative diseases. TBOA has also been used to study the effects of glutamate transporter inhibition on synaptic plasticity and learning and memory.
properties
IUPAC Name |
N-[2-(tert-butylamino)-2-oxoethyl]-2-(2,4-dichlorophenoxy)-N-methylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22Cl2N2O3/c1-10(23-13-7-6-11(17)8-12(13)18)15(22)20(5)9-14(21)19-16(2,3)4/h6-8,10H,9H2,1-5H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGQOVENCGSBQDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N(C)CC(=O)NC(C)(C)C)OC1=C(C=C(C=C1)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22Cl2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(tert-butylamino)-2-oxoethyl]-2-(2,4-dichlorophenoxy)-N-methylpropanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.